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Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 10(Z)-Nonadecenoyl chloride. It is intended to serve as a valuable resource for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document collates available data on its chemical identity, physical
characteristics, and reactivity. Furthermore, it outlines representative experimental protocols for
its synthesis and purification, along with key analytical techniques for its characterization. A
logical workflow for its synthesis and subsequent use in esterification is also presented.

Introduction

10(Z)-Nonadecenoyl chloride, with the CAS number 95548-27-9, is a long-chain unsaturated
acyl chloride.[1] Acyl chlorides are highly reactive organic compounds characterized by the -
COCIl functional group and are valuable intermediates in a variety of chemical transformations.
Their heightened reactivity compared to the corresponding carboxylic acids makes them ideal
precursors for the synthesis of esters, amides, and other acyl derivatives, which are
functionalities frequently encountered in pharmacologically active molecules and complex
organic structures. The presence of a cis-double bond at the 10th position of the C19 chain in
10(Z)-Nonadecenoyl chloride introduces a specific stereochemistry and potential for further
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chemical modification, making it a molecule of interest in lipid research and the synthesis of
bioactive compounds.

Chemical and Physical Properties

10(Z)-Nonadecenoyl chloride is a liquid at room temperature with a purity generally
exceeding 99%.[1] It is crucial to store this compound in a freezer to maintain its stability.[1]

Quantitative Data Summary

While specific experimental values for several physical properties of 10(Z)-Nonadecenoyl
chloride are not readily available in the literature, the following table summarizes its known
quantitative data.[2]

Property Value Reference
Molecular Formula C19H3s5CIO [1]
Molecular Weight 314.93 g/mol [1]
Physical State Liquid [1]
Purity >99% [1]
Boiling Point No data available [2]
Melting Point No data available [2]
Density No data available [2]
Solubility No data available [2]

Chemical Reactivity and Stability

10(Z)-Nonadecenoyl chloride is a reactive compound that should be handled with care. It is
stable under recommended storage conditions, which typically involve storage in a freezer
under an inert atmosphere.[1][2]

Key reactivity information includes:
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e Hydrolysis: It reacts readily with water and moisture to produce the corresponding carboxylic
acid, 10(2)-nonadecenoic acid, and hydrochloric acid.[2]

e Incompatibilities: It is incompatible with water, bases, and strong oxidizing agents.[2]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon oxides and hydrogen chloride gas.[2]

Due to its reactivity, all glassware and solvents used in reactions with 10(Z)-Nonadecenoyl
chloride should be scrupulously dried to prevent hydrolysis.

Experimental Protocols

While specific, detailed experimental protocols for 10(Z)-Nonadecenoyl chloride are not
widely published, the following sections describe representative methodologies for the
synthesis and purification of long-chain acyl chlorides, which are directly applicable.

Synthesis of 10(Z)-Nonadecenoyl Chloride

A common and effective method for the synthesis of acyl chlorides from carboxylic acids is the
use of thionyl chloride (SOCL).

Materials:

e 10(Z)-Nonadecenoic acid

e Thionyl chloride (SOCI2)

e Anhydrous dichloromethane (DCM) or another inert solvent
e Round-bottom flask

o Reflux condenser with a drying tube (e.g., filled with CaClz)
o Magnetic stirrer and stir bar

e Heating mantle

Procedure:
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In a fume hood, add 1 equivalent of 10(Z)-Nonadecenoic acid to a dry round-bottom flask
equipped with a magnetic stir bar.

Dissolve the carboxylic acid in a minimal amount of anhydrous DCM.

Slowly add an excess (typically 1.5-2 equivalents) of thionyl chloride to the solution at room
temperature with stirring.

Fit the flask with a reflux condenser and a drying tube.

Gently heat the reaction mixture to reflux (approximately 40°C for DCM) and maintain for 1-2
hours. The reaction progress can be monitored by the cessation of gas evolution (SOz and
HCI).

After the reaction is complete, allow the mixture to cool to room temperature.

The excess thionyl chloride and the solvent can be removed by rotary evaporation. As thionyl
chloride has a boiling point of 76°C, it can be co-evaporated with the solvent under reduced
pressure.

Purification of 10(Z)-Nonadecenoyl Chloride

Purification of the crude acyl chloride is typically achieved by vacuum distillation to remove any

non-volatile impurities.

Materials:

Crude 10(Z)-Nonadecenoyl chloride

Distillation apparatus (short path is often preferred for high-boiling compounds)
Vacuum pump

Cold trap

Heating mantle

Dry receiving flask
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Procedure:

Assemble a dry vacuum distillation apparatus.

Transfer the crude 10(Z)-Nonadecenoyl chloride to the distillation flask.
Slowly and carefully apply a vacuum.

Gently heat the distillation flask.

Collect the fraction that distills at a constant temperature. The boiling point will be dependent
on the applied pressure. For long-chain acyl chlorides, a high vacuum is necessary to lower
the boiling point and prevent thermal decomposition.

The purified 10(Z)-Nonadecenoyl chloride should be collected in a dry receiving flask and
immediately stored under an inert atmosphere in a freezer.

Analytical Characterization

The structure and purity of 10(Z)-Nonadecenoyl chloride can be confirmed using several
spectroscopic techniques.

Infrared (IR) Spectroscopy: The most characteristic feature in the IR spectrum of an acyl
chloride is a strong C=0 stretching absorption band at a high frequency, typically in the
range of 1775-1810 cm~*. The C-Cl stretch appears in the fingerprint region.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy: The protons on the carbon alpha to
the carbonyl group will be deshielded and appear as a triplet at approximately 2.8-3.0 ppm.
The vinyl protons of the cis-double bond will appear as a multiplet around 5.3-5.4 ppm.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy: The carbonyl carbon of an acyl
chloride is highly deshielded and will appear in the range of 165-180 ppm.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak. A
characteristic fragmentation pattern for acyl chlorides is the loss of the chlorine atom to form
a stable acylium ion.
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Logical Workflow Diagram

The following diagram illustrates a typical experimental workflow for the synthesis of 10(Z)-
Nonadecenoyl chloride and its subsequent use in an esterification reaction.

Workflow for Synthesis and Use of 10(Z)-Nonadecenoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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